Cas no 439118-43-1 (tert-butyl 2-2-(aminomethyl)phenylacetate)

• Product Name: tert-butyl 2-2-(aminomethyl)phenylacetate
• CAS No: 439118-43-1
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 3369792
• PubChem ID: 23560150
• Update Time: 2025-04-21

tert-butyl 2-2-(aminomethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• BENZENEACETIC ACID, 2-(AMINOMETHYL)-, 1,1-DIMETHYLETHYL ESTER
• tert-butyl 2-2-(aminomethyl)phenylacetate
• (2-Aminomethyl-phenyl)-acetic acid tert-butyl ester
• VYQOCJHQUYHQLW-UHFFFAOYSA-N
• tert-butyl 2-[2-(aminomethyl)phenyl]acetate
• SCHEMBL22532318
• 439118-43-1
• AKOS017555581
• DA-05837
• tert-butyl [2-(aminomethyl)phenyl]acetate
• EN300-1044261

• Inchi： 1S/C13H19NO2/c1-13(2,3)16-12(15)8-10-6-4-5-7-11(10)9-14/h4-7H,8-9,14H2,1-3H3
• InChI Key： VYQOCJHQUYHQLW-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC=CC=1CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 221.141578849Da
• Monoisotopic Mass: 221.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų